Cas no 61549-05-1 (Heptanoic acid, 7,7'-thiobis-, dihexadecyl ester)

• Product Name: Heptanoic acid, 7,7'-thiobis-, dihexadecyl ester
• CAS No: 61549-05-1
• MF: C₄₆H₉₀O₄S
• MW: 739.269414424896
• CID: 475263
• PubChem ID: 71394714
• Update Time: 2025-04-19

Heptanoic acid, 7,7'-thiobis-, dihexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7'-thiobis-, dihexadecyl ester
• hexadecyl 7-(7-hexadecoxy-7-oxoheptyl)sulfanylheptanoate
• DTXSID60816386
• Dihexadecyl 7,7'-sulfanediyldiheptanoate
• 61549-05-1

• Inchi： 1S/C46H90O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-35-41-49-45(47)39-33-27-31-37-43-51-44-38-32-28-34-40-46(48)50-42-36-30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
• InChI Key： IFHOHAGGUJTIBA-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)OCCCCCCCCCCCCCCCC)CCCCCCC(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 738.6564
• Monoisotopic Mass: 738.65598252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 51
• Rotatable Bond Count: 46
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6